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Compound Name: 5-lodo-2-(Pyrrolidin-1-YI)Pyridine

Cat. No.: B1323442

An In-depth Technical Guide on 5-lodo-2-
(Pyrrolidin-1-YI)Pyridine

For Researchers, Scientists, and Drug Development Professionals
Introduction

5-lodo-2-(Pyrrolidin-1-yl)Pyridine is a heterocyclic organic compound that incorporates both
a pyridine and a pyrrolidine ring. Such scaffolds are of significant interest in medicinal
chemistry and drug discovery due to their presence in a wide array of biologically active
molecules.[1][2][3][4][5] The pyridine moiety, a six-membered aromatic heterocycle, is a
common feature in many pharmaceuticals, contributing to properties such as water solubility
and hydrogen bonding capacity.[4][5] Similarly, the pyrrolidine ring, a five-membered saturated
nitrogen heterocycle, is a versatile scaffold that allows for three-dimensional exploration of
chemical space, which is crucial for optimizing interactions with biological targets.[1][2] The
presence of an iodine atom provides a site for further functionalization through various cross-
coupling reactions, making this compound a potentially valuable building block in the synthesis
of more complex molecules.

This technical guide provides a summary of the known physical and chemical properties of 5-
lodo-2-(Pyrrolidin-1-YI)Pyridine, along with safety information. Due to the limited availability
of detailed experimental and biological data in peer-reviewed literature, this document also
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outlines a general synthetic approach and a conceptual workflow for its application in drug
discovery.

Core Physical and Chemical Properties

The quantitative data for 5-lodo-2-(Pyrrolidin-1-YI)Pyridine are summarized in the table
below. This information is primarily sourced from chemical supplier databases, as dedicated
research publications with extensive characterization are not readily available.

Property Value Source(s)
Molecular Formula CoH11IN2 [61[7]
Molecular Weight 274.10 g/mol [61[7]

CAS Number 494771-62-9 [61[7]
Appearance Solid [6][7]
Melting Point 104-109 °C [6]

Boiling Point Not reported

Solubility Not reported

pKa Not reported

Sensitivity Light Sensitive [7]

Chemical Reactivity and Stability

Based on its structure, 5-lodo-2-(Pyrrolidin-1-YI)Pyridine is expected to exhibit reactivity
characteristic of both iodo-pyridines and N-substituted pyrrolidines. The iodine atom on the
pyridine ring is a key functional group that can participate in various palladium-catalyzed cross-
coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig amination reactions.
This makes the compound a useful intermediate for the synthesis of more complex substituted
pyridines.

The compound is noted to be light-sensitive, and appropriate storage conditions, protected
from light, are recommended to maintain its stability.[7]
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Safety and Handling

5-lodo-2-(Pyrrolidin-1-YI)Pyridine is classified as a hazardous substance. The available

safety data is summarized below.

Hazard Information

Details

Source(s)

GHS Pictogram

GHSO07 (Exclamation mark)

[6]

GHS Signal Word

Warning

[6]

Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[6]

Precautionary Statements

P261, P264, P270,
P301+P312, P302+P352,
P305+P351+P338

[6]

Hazard Codes

Xi (Irritant), Xn (Harmful)

[7]

Risk Statements

22 (Harmful if swallowed),
36/37/38 (Irritating to eyes,

respiratory system and skin)

[7]

Safety Statements

7/9 (Keep container tightly
closed and in a well-ventilated
place), 24/25 (Avoid contact
with skin and eyes), 26 (In
case of contact with eyes,
rinse immediately with plenty
of water and seek medical
advice), 36/37/39 (Wear
suitable protective clothing,
gloves and eye/face
protection), 51 (Use only in

well-ventilated areas)

[7]
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It is recommended to handle this compound in a well-ventilated area, using appropriate
personal protective equipment, including gloves and safety goggles.

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 5-lodo-2-(Pyrrolidin-1-
Yl)Pyridine are not extensively described in the available scientific literature. However, a
general method for the synthesis of related 2-(pyrrolidin-1-yl)pyridines involves the nucleophilic
aromatic substitution of a dihalopyridine with pyrrolidine.

General Synthetic Approach: Nucleophilic Aromatic Substitution

A plausible synthetic route to 5-lodo-2-(Pyrrolidin-1-YI)Pyridine is the reaction of 2,5-
diiodopyridine with pyrrolidine. In this reaction, the pyrrolidine acts as a nucleophile, displacing
one of the iodine atoms on the pyridine ring. The greater electrophilicity of the C2 position in
the pyridine ring generally favors substitution at this position.

Reaction Scheme:
lllustrative Experimental Procedure (Hypothetical):

e To a solution of 2,5-diiodopyridine (1 equivalent) in a suitable solvent such as N,N-
dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), add pyrrolidine (1.1-1.5
equivalents).

e A non-nucleophilic base, such as potassium carbonate or cesium carbonate, may be added
to scavenge the hydroiodic acid (HI) formed during the reaction.

e The reaction mixture is heated to a temperature between 80-120 °C and monitored by thin-
layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

» Upon completion, the reaction mixture is cooled to room temperature and diluted with water.
e The product is extracted with an organic solvent such as ethyl acetate.

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and concentrated under reduced pressure.
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e The crude product can be purified by column chromatography on silica gel.

Note: This is a generalized protocol and the optimal reaction conditions (solvent, temperature,
reaction time, and purification method) would need to be determined empirically.

Biological Activity and Applications in Drug
Discovery

There is no specific information in the available literature regarding the biological activity or
signaling pathway modulation of 5-lodo-2-(Pyrrolidin-1-YI)Pyridine. However, the constituent
scaffolds are prevalent in many pharmacologically active compounds.[1][2][3][4][5] The
pyrrolidine ring is a key component of various drugs, including inhibitors of dipeptidyl
peptidase-4 (DPP-4) and certain antiviral agents.[1][2] The pyridine ring is also a common
pharmacophore in a wide range of therapeutic agents.[4][5]

Given its structure, 5-lodo-2-(Pyrrolidin-1-YI)Pyridine is best categorized as a building block
for the synthesis of more complex molecules in the context of drug discovery. The iodo-
substituent provides a handle for introducing further diversity into the molecule through cross-
coupling reactions, allowing for the exploration of structure-activity relationships (SAR).

Visualizations
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Conceptual Workflow for the Application of 5-lodo-2-(Pyrrolidin-1-YI)Pyridine in Drug Discovery
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Caption: Conceptual workflow for the use of 5-lodo-2-(Pyrrolidin-1-YI)Pyridine in drug
discovery.

Conclusion

5-lodo-2-(Pyrrolidin-1-YI)Pyridine is a chemical compound with potential utility as a synthetic
intermediate in the field of medicinal chemistry. Its physical and chemical properties are
primarily documented in supplier catalogs, with limited in-depth studies available in the public
domain. The presence of both a pyrrolidine and an iodinated pyridine moiety makes it an
attractive starting point for the generation of compound libraries for drug discovery programs.
Further research is required to fully characterize this compound and to explore its potential
biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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